Cas no 865076-54-6 (Ethyl 6-acetamido-2-methyl-7-oxo-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate)

• Product Name: Ethyl 6-acetamido-2-methyl-7-oxo-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
• CAS No: 865076-54-6
• CID: 4662024
• Update Time: 2025-10-18

Ethyl 6-acetamido-2-methyl-7-oxo-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-acetamido-2-methyl-7-oxo-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate

Additional information on Ethyl 6-acetamido-2-methyl-7-oxo-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate

Ethyl 6-acetamido-2-methyl-7-oxo-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate (CAS No. 865076-54-6): A Comprehensive Overview

Ethyl 6-acetamido-2-methyl-7-oxo-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate (CAS No. 865076-54-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrido[2,3-d]pyrimidine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The structural features of this molecule, including its acetamido and carboxylate functional groups, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Ethyl 6-acetamido-2-methyl-7-oxo-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate have been extensively studied to understand its role in drug development. The presence of the pyrido[2,3-d]pyrimidine core is particularly noteworthy, as this motif is a known pharmacophore in various bioactive molecules. Researchers have been exploring its potential as a precursor in the synthesis of more complex derivatives that could exhibit enhanced pharmacological properties.

In recent years, there has been a growing interest in the development of novel antiviral and anticancer agents derived from pyrido[2,3-d]pyrimidine scaffolds. The compound Ethyl 6-acetamido-2-methyl-7-oxo-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate has been investigated for its potential to inhibit various enzymes and receptors involved in viral replication and cancer cell proliferation. Preliminary studies suggest that it may interact with key targets such as kinases and DNA polymerases, which are crucial for the survival and replication of these pathogens.

The acetamido group in the molecule plays a significant role in modulating its biological activity. This functional group can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity and specificity. Additionally, the carboxylate moiety contributes to the molecule's solubility and stability in aqueous environments, making it more suitable for formulation into pharmaceutical products.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of Ethyl 6-acetamido-2-methyl-7-oxo-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate with various biological targets. These studies have provided valuable insights into how structural modifications can be made to optimize its pharmacological properties. For instance, computational modeling has helped identify key residues on the target proteins that can be targeted by this compound to elicit therapeutic effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as acetylation and esterification. The use of advanced synthetic techniques has allowed for the efficient preparation of this compound in sufficient quantities for further biological testing.

In vitro studies have demonstrated promising results regarding the biological activity of Ethyl 6-acetamido-2-methyl-7-oxo-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate. These studies have focused on its interaction with enzymes such as thymidylate synthase and dihydrofolate reductase (DHFR), which are essential for DNA synthesis and repair. Inhibiting these enzymes can lead to antitumor effects by disrupting DNA replication in cancer cells.

The potential applications of this compound extend beyond oncology. Research is ongoing to explore its efficacy in treating viral infections such as HIV and hepatitis B. The pyrido[2,3-d]pyrimidine scaffold is known to interact with viral proteases and integrases, making it a promising candidate for developing antiviral drugs.

Future directions in the study of Ethyl 6-acetamido-2-methyl-7-oxo-5H,6H,7H,8H-pyrido[2